Cas no 15351-04-9 (Becanthone)

• Product name: Becanthone
• CAS No: 15351-04-9
• MF: C₂₂H₂₈N₂O₂S
• MW: 384.53492
• CID: 904109
• PubChem ID: 21793

Becanthone Chemical and Physical Properties

Names and Identifiers

• Becanthone
• Becantone; 1-({2-[ethyl(2-hydroxy-2-methylpropyl)amino]ethyl}amino)-4-methyl-9H-thioxanthen-9-one
• Becantone
• Unii-A6p8oyn3G5
• 1-[[2-[Ethyl(2-hydroxy-2-methylpropyl)amino]ethyl]amino]-4-methyl-9H-thioxanthen-9-one
• 9H-THIOXANTHEN-9-ONE, 1-((2-(ETHYL(2-HYDROXY-2-METHOXYPROPYL)AMINO)ETHYL)AMINO)-4-METHYL-
• 1-({2-[Ethyl(2-hydroxy-2-methylpropyl)amino]ethyl}amino)-4-methyl-9H-thioxanthen-9-one
• A6P8OYN3G5
• CHEMBL2110763
• Becantone [INN]
• 1-[2-[ethyl-(2-hydroxy-2-methylpropyl)amino]ethylamino]-4-methylthioxanthen-9-one
• DTXSID60934771
• Becanton
• 1-[2-[ethyl-(2-hydroxy-2-methyl-propyl)amino]ethylamino]-4-methyl-thioxanthen-9-one
• 5591-22-0
• Becanthone (hydrochloride)
• SCHEMBL1641785
• BECANTHONE [MI]
• 15351-04-9
• Q27273703
• 1-((2-(ETHYL(2-HYDROXY-2-METHYLPROPYL)AMINO)ETHYL)AMINO)-4-METHYLTHIOXANTHEN-9-ONE
• Becantone; Win 13,820
• NSC15796

• Inchi： InChI=1S/C22H28N2O2S/c1-5-24(14-22(3,4)26)13-12-23-17-11-10-15(2)21-19(17)20(25)16-8-6-7-9-18(16)27-21/h6-11,23,26H,5,12-14H2,1-4H3
• InChI Key： ATQREMXMJIWUIN-UHFFFAOYSA-N
• SMILES： CCN(CCNC1=C2C(=C(C=C1)C)SC3=CC=CC=C3C2=O)CC(C)(C)O

Computed Properties

• Exact Mass: 384.18734
• Monoisotopic Mass: 384.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.57